Cas no 862827-82-5 (N-(2-fluorophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide)
N-(2-fluorophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-fluorophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide
- N-(2-fluorophenyl)-3-(2-oxobenzo[d]thiazol-3(2H)-yl)propanamide
- 3(2H)-Benzothiazolepropanamide, N-(2-fluorophenyl)-2-oxo-
- F0643-0376
- AKOS024590955
- AB00670778-01
- N-(2-fluorophenyl)-3-(2-oxo-1,3-benzothiazol-3-yl)propanamide
- ZINC04121591
- 862827-82-5
- Z1316732316
-
- Inchi: 1S/C16H13FN2O2S/c17-11-5-1-2-6-12(11)18-15(20)9-10-19-13-7-3-4-8-14(13)22-16(19)21/h1-8H,9-10H2,(H,18,20)
- InChI Key: SPZFGQHPVLHQGA-UHFFFAOYSA-N
- SMILES: S1C2=CC=CC=C2N(CCC(NC2=CC=CC=C2F)=O)C1=O
Computed Properties
- Exact Mass: 316.06817700g/mol
- Monoisotopic Mass: 316.06817700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 74.7Ų
N-(2-fluorophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0643-0376-2μmol |
N-(2-fluorophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide |
862827-82-5 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F0643-0376-5μmol |
N-(2-fluorophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide |
862827-82-5 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F0643-0376-10μmol |
N-(2-fluorophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide |
862827-82-5 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0643-0376-20μmol |
N-(2-fluorophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide |
862827-82-5 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F0643-0376-1mg |
N-(2-fluorophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide |
862827-82-5 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F0643-0376-2mg |
N-(2-fluorophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide |
862827-82-5 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F0643-0376-3mg |
N-(2-fluorophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide |
862827-82-5 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F0643-0376-4mg |
N-(2-fluorophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide |
862827-82-5 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F0643-0376-5mg |
N-(2-fluorophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide |
862827-82-5 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0643-0376-10mg |
N-(2-fluorophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide |
862827-82-5 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
N-(2-fluorophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on N-(2-fluorophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide
Compound CAS No. 862827-82-5: N-(2-fluorophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide
The compound with CAS No. 862827-82-5, named N-(2-fluorophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a benzothiazole core and a fluorophenyl substituent. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a promising candidate for various applications.
Recent studies have highlighted the potential of this compound as a bioactive agent in drug discovery. The benzothiazole moiety is known for its ability to interact with biological targets such as enzymes and receptors, which has led researchers to explore its role in the development of new therapeutic agents. For instance, investigations into its antimicrobial properties have shown promising results, suggesting that it could be utilized in the creation of novel antibiotics or antifungal agents. Furthermore, its fluorophenyl group enhances its lipophilicity, which is a critical factor for improving drug bioavailability.
In addition to its pharmacological applications, this compound has also been studied for its potential in materials science. The benzothiazole core exhibits interesting electronic properties that make it suitable for use in organic electronics. Researchers have explored its ability to act as a charge transport material in organic light-emitting diodes (OLEDs) and photovoltaic devices. Initial findings indicate that the compound could significantly enhance the efficiency and stability of these devices, paving the way for its integration into next-generation electronic materials.
The synthesis of N-(2-fluorophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzothiazole ring through condensation reactions and subsequent functionalization with the fluoroaryl group. The use of advanced catalysts has enabled researchers to achieve high yields and excellent selectivity in these reactions, ensuring the scalability of the synthesis process.
From an environmental perspective, this compound has been subjected to rigorous testing to assess its toxicological profile. Studies have demonstrated that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is required to fully understand its long-term effects on ecosystems and human health. Regulatory agencies are closely monitoring these findings to ensure that any future applications comply with safety standards.
Looking ahead, the development of this compound represents a significant step forward in the field of organic synthesis. Its unique combination of structural features and functional groups positions it as a versatile building block for designing new molecules with tailored properties. As research continues to uncover its full potential, it is anticipated that this compound will play a pivotal role in advancing both medicinal chemistry and materials science.
862827-82-5 (N-(2-fluorophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)